Cas no 1804273-96-8 (3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one)
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
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- Inchi: 1S/C9H7BrClNO3/c10-5-4-8(13)6-2-1-3-7(11)9(6)12(14)15/h1-3H,4-5H2
- InChI Key: MWFGZQUBNICZPB-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC=C(C=1[N+](=O)[O-])Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.8
- Topological Polar Surface Area: 62.9
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025130-250mg |
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one |
1804273-96-8 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013025130-500mg |
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one |
1804273-96-8 | 97% | 500mg |
798.70 USD | 2021-06-24 | |
| Alichem | A013025130-1g |
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one |
1804273-96-8 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one
Comprehensive Overview of 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one (CAS No. 1804273-96-8)
3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one (CAS No. 1804273-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrophenyl derivative is characterized by its unique molecular structure, featuring a bromo and chloro substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery and material science, particularly due to its role as an intermediate in synthesizing more complex molecules.
The compound's CAS number 1804273-96-8 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and patent filings. Its propan-1-one backbone is a common motif in bioactive molecules, making it a focal point for studies on structure-activity relationships (SAR). Recent trends in green chemistry have also spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals.
In the context of user search trends, queries such as "3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one synthesis" and "CAS 1804273-96-8 applications" reflect growing curiosity about its practical uses. Analytical techniques like NMR spectroscopy and HPLC purification are frequently discussed alongside this compound, underscoring its importance in quality control protocols. Additionally, its potential in catalysis and polymer chemistry has been a hot topic in academic forums.
From a market perspective, demand for 3-Bromo-1-(3-chloro-2-nitrophenyl)propan-1-one is driven by its versatility in custom synthesis and R&D projects. Suppliers often highlight its high purity grades (>98%) to meet stringent industry standards. Discussions on chemical stability and storage conditions are also prevalent, addressing practical concerns for laboratory handling.
Future research directions may explore its biocompatibility and scalable production methods, responding to the pharmaceutical industry's need for cost-effective intermediates. As AI-driven drug design advances, compounds like this could play pivotal roles in virtual screening pipelines, further elevating their relevance.
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